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Compound of Interest

Compound Name: Tfllr-NH2(tfa)

Cat. No.: B1193837 Get Quote

For researchers, scientists, and drug development professionals working with Tfllr-NH2(tfa), a
selective PAR1 agonist, ensuring personal and environmental safety is paramount.[1][2][3][4][5]

[6][7] This guide provides essential, immediate safety and logistical information, including

detailed personal protective equipment (PPE) requirements, operational protocols for handling

and disposal, and first-aid measures in case of exposure. Adherence to these guidelines is

critical for minimizing risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Tfllr-NH2(tfa). It is crucial to use this equipment to prevent skin and eye contact, as well as

inhalation.[8]

PPE Category Item Specification

Hand Protection Gloves Chemical-impermeable gloves

Eye Protection Goggles or Safety Glasses
Safety glasses with side-

shields or goggles

Skin and Body Lab Coat Standard laboratory coat

Respiratory Respirator

Use in a well-ventilated area. If

dusts are generated, use a

NIOSH-approved respirator.
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Safe Handling and Storage
Proper handling and storage are critical to maintain the integrity of Tfllr-NH2(tfa) and the safety

of laboratory personnel.

Handling:

Handle in a well-ventilated place.[8]

Wear suitable protective clothing, including chemical-impermeable gloves and eye

protection.[8]

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.[8]

Use non-sparking tools.[8]

Prevent fire caused by electrostatic discharge steam.[8]

Storage:

Store in a tightly closed container.

Recommended storage is at -20°C for up to 1 month or -80°C for up to 6 months in a sealed

container, away from moisture.[1]

Emergency and First-Aid Procedures
In the event of accidental exposure, immediate and appropriate first-aid measures are crucial.
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Exposure Route First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[8]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[8]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[8]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[8]

Disposal Plan
Proper disposal of Tfllr-NH2(tfa) and its containers is essential to prevent environmental

contamination.

Collect and arrange disposal in accordance with appropriate laws and regulations.[8]

Keep the chemical in suitable and closed containers for disposal.[8]

Adhered or collected material should be promptly disposed of.[8]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of Tfllr-NH2(tfa) from

receipt to disposal.
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1. Preparation
- Don appropriate PPE

- Ensure proper ventilation

2. Handling
- Weigh and prepare solutions in a designated area

- Avoid dust and aerosol formation

3. Post-Handling
- Decontaminate work surfaces

- Remove and dispose of gloves properly

4. Storage
- Store in a tightly sealed container

- Place in designated cold storage (-20°C or -80°C)

5. Disposal
- Collect waste in a labeled, sealed container

- Dispose of according to institutional and regulatory guidelines

Emergency Procedures
- In case of exposure, follow first-aid measures

- Notify supervisor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tfllr-NH2(tfa).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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